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Compound of Interest

Compound Name: Disulfo-ICG-DBCO disodium

Cat. No.: B15555130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disulfo-ICG-DBCO disodium is a near-infrared (NIR) fluorescent dye functionalized with a

dibenzocyclooctyne (DBCO) group, enabling its use in copper-free click chemistry for

biomolecule labeling. The addition of two sulfo-groups enhances its water solubility.

Understanding the stability and optimal storage conditions of this reagent is critical for ensuring

the reproducibility and accuracy of experimental results. This technical guide provides a

comprehensive overview of the stability profile of Disulfo-ICG-DBCO disodium, based on

available data for the parent compound, indocyanine green (ICG), and other similar sulfo-

cyanine derivatives.

Recommended Storage Conditions
Proper storage is paramount to maintaining the integrity and performance of Disulfo-ICG-
DBCO disodium. The following table summarizes the recommended storage conditions for the

compound in both solid and solution forms, compiled from vendor recommendations for

analogous compounds.
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Form Temperature Duration
Packaging and
Conditions

Solid -20°C Up to 24 months
Desiccated, protected

from light

Stock Solution in

Anhydrous Solvent

(e.g., DMSO, DMF)

-80°C Up to 6 months

Tightly sealed vials,

protected from light,

aliquoted to avoid

freeze-thaw cycles

Stock Solution in

Anhydrous Solvent

(e.g., DMSO, DMF)

-20°C Up to 1 month

Tightly sealed vials,

protected from light,

aliquoted to avoid

freeze-thaw cycles

Aqueous Solution 2-8°C
Short-term (hours to a

few days)

Prepared fresh,

protected from light

Key Factors Influencing Stability
Several environmental factors can impact the chemical stability of Disulfo-ICG-DBCO
disodium, leading to its degradation and a subsequent decrease in fluorescence and reactivity.

Temperature: Elevated temperatures accelerate the degradation of cyanine dyes. Therefore,

storage at low temperatures (-20°C or -80°C) is crucial.

Light: Exposure to light, particularly in the UV and near-IR regions, can lead to

photobleaching and decomposition of the dye. It is essential to store the compound in the

dark and minimize light exposure during handling.

Moisture and Water: The solid form of the dye is hygroscopic and should be stored under

desiccated conditions. In aqueous solutions, ICG and related dyes are known to be less

stable compared to organic solvents. The presence of water can facilitate hydrolytic

degradation pathways.

pH: The stability of ICG is known to be pH-dependent. It is generally more stable in neutral to

slightly basic conditions. Acidic or strongly basic environments can lead to rapid degradation.
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Oxidizing Agents: Cyanine dyes are susceptible to oxidation. Contact with oxidizing agents

should be avoided.

Freeze-Thaw Cycles: Repeated freezing and thawing of solutions can lead to degradation of

the dye and should be minimized by storing solutions in single-use aliquots.

The following diagram illustrates the logical relationship between these factors and the stability

of the compound.
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Factors Affecting Disulfo-ICG-DBCO Stability

Disulfo-ICG-DBCO Stability

Temperature

High temp accelerates degradation

Light Exposure

Causes photobleaching

Moisture/Aqueous Environment

Promotes hydrolysis

pH

Extremes cause degradation

Workflow for Stability Assessment
Prepare Stock Solutions

(e.g., in DMSO)

Aliquot into Amber Vials

Incubate under Different Conditions
(e.g., -20°C, 4°C, 25°C)

Sample at Time Points
(e.g., 0, 1, 7, 30 days)

Analyze by HPLC
(Purity and Degradation Products)

Data Analysis
(Degradation Kinetics)
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[https://www.benchchem.com/product/b15555130#stability-and-storage-conditions-for-
disulfo-icg-dbco-disodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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